Cas no 1805058-37-0 (2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-acetic acid)

• Product Name: 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-acetic acid
• CAS No: 1805058-37-0
• MF: C₈H₆ClF₂NO₃
• MW: 237.587948322296
• CID: 4866584
• Update Time: 2025-05-27

2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-acetic acid

• Inchi： 1S/C8H6ClF2NO3/c9-7-3(1-5(14)15)6(8(10)11)4(13)2-12-7/h2,8,13H,1H2,(H,14,15)
• InChI Key： KEHUKCORYRURQU-UHFFFAOYSA-N
• SMILES： ClC1C(CC(=O)O)=C(C(F)F)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4

Additional information on 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-acetic acid

Comprehensive Overview of 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-acetic acid (CAS No. 1805058-37-0)

2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-acetic acid (CAS No. 1805058-37-0) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro and difluoromethyl substitutions, has garnered attention for its potential role in drug discovery and crop protection. Its molecular structure, featuring a hydroxypyridine core and an acetic acid side chain, makes it a versatile intermediate in synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives like 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-acetic acid has surged due to their enhanced bioavailability and metabolic stability. Researchers are particularly interested in its applications for designing enzyme inhibitors and antimicrobial agents, aligning with the growing focus on combating antibiotic resistance. The compound’s difluoromethyl group is a key feature, as fluorination often improves lipophilicity and binding affinity in target molecules.

From an agrochemical perspective, 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-acetic acid is explored for its potential as a herbicide intermediate. Its structural motifs are analogous to those found in commercially successful pyridine-based agrochemicals, which are prized for their selectivity and low environmental persistence. This aligns with the industry’s shift toward sustainable crop protection solutions, a topic frequently searched by stakeholders in agriculture and environmental science.

Synthetic routes to CAS No. 1805058-37-0 often involve multistep organic transformations, including halogenation and fluorination reactions. Optimizing these processes is a hot topic in green chemistry forums, where reducing waste and improving atom economy are prioritized. The compound’s hydroxypyridine moiety also makes it a candidate for metal-chelating applications, relevant to catalysis and material science.

Analytical characterization of 2-Chloro-4-(difluoromethyl)-5-hydroxypyridine-3-acetic acid typically employs HPLC, NMR, and mass spectrometry, techniques widely discussed in analytical chemistry communities. Its stability under various pH conditions is another area of interest, particularly for formulators developing pH-sensitive drug delivery systems.

In summary, CAS No. 1805058-37-0 represents a compelling case study in the intersection of medicinal chemistry and agrochemical innovation. Its structural features and functional groups cater to multiple research avenues, from small-molecule therapeutics to eco-friendly pesticides, making it a compound of enduring relevance in scientific literature and industrial applications.